Cas no 64966-36-5 (1-(2-methylphenoxy)-3-piperazin-1-yl-propan-2-ol;dihydrochloride)

• Product Name: 1-(2-methylphenoxy)-3-piperazin-1-yl-propan-2-ol;dihydrochloride
• CAS No: 64966-36-5
• MF: C₁₄H₂₄Cl₂N₂O₂
• MW: 323.258562088013
• CID: 4674595
• PubChem ID: 18593270
• Update Time: 2025-05-23

1-(2-methylphenoxy)-3-piperazin-1-yl-propan-2-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenoxy)-3-(piperazin-1-yl)propan-2-ol dihydrochloride
• 1-piperazin-1-yl-3-o-tolyloxy-propan-2-ol dihydrochloride
• NE54456
• 1-(piperazin-1-yl)-3-(o-tolyloxy)propan-2-ol dihy
• Z1705831778
• 1-Piperazin-1-yl-3-o-tolyloxy-propan-2-oldihydrochloride
• 1-Piperazin-1-yl-3-o-tolyloxy-propan-2-ol di hydrochloride
• 1-(2-methylphenoxy)-3-piperazin-1-yl-propan-2-ol;dihydrochloride

• Inchi： 1S/C14H22N2O2.2ClH/c1-12-4-2-3-5-14(12)18-11-13(17)10-16-8-6-15-7-9-16;;/h2-5,13,15,17H,6-11H2,1H3;2*1H
• InChI Key： UGEQBOKHTLZXLP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COC1C=CC=CC=1C)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 232
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-methylphenoxy)-3-piperazin-1-yl-propan-2-ol;dihydrochloride

Introduction to 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride (CAS No. 64966-36-5)

1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride (CAS No. 64966-36-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to as MPPP for brevity, is a derivative of piperazine and exhibits a unique combination of structural features that make it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical structure of 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride consists of a piperazine ring, a methoxyphenyl group, and a hydroxylated propyl chain. These functional groups contribute to its diverse reactivity and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in both research and industrial settings.

Recent studies have highlighted the potential of 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from MPPP exhibit potent activity against certain neurological disorders, including Parkinson's disease. The ability of MPPP to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for further investigation.

In addition to its potential therapeutic applications, 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride is also used as a key intermediate in the synthesis of other bioactive compounds. Its reactivity with various functional groups allows for the creation of a wide range of derivatives with tailored properties. This versatility has led to its widespread use in both academic research and industrial processes.

The synthesis of 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride typically involves several steps, including the formation of the piperazine ring, the introduction of the methoxyphenyl group, and the addition of the hydroxylated propyl chain. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that high-quality material is available for research and development purposes.

One notable application of MPPP is in the field of neuropharmacology. Studies have shown that compounds derived from MPPP can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This modulation can have significant implications for treating conditions such as depression, anxiety, and neurodegenerative diseases. The ability to fine-tune these interactions through structural modifications further enhances the therapeutic potential of MPPP derivatives.

Moreover, 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride has been explored for its anti-inflammatory properties. Research published in the Inflammation Research journal has demonstrated that certain derivatives of MPPP can inhibit pro-inflammatory cytokines, making them promising candidates for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The safety profile of 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride has also been extensively studied. Preclinical trials have shown that it exhibits low toxicity and good pharmacokinetic properties, which are crucial factors for its potential use in human therapies. However, ongoing research is necessary to fully understand its long-term effects and to optimize its safety profile.

In conclusion, 1-(2-Methylphenoxy)-3-Piperazin-1-yl-Propan-2-ol; Dihydrochloride (CAS No. 64966-36-5) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of bioactive compounds. Ongoing research continues to uncover new applications and therapeutic possibilities for this compound, solidifying its importance in the field of medicinal chemistry.